Cas no 824950-35-8 (3-Penten-2-one, 4-[[2-(ethylamino)ethyl]amino]-)

• Product Name: 3-Penten-2-one, 4-[[2-(ethylamino)ethyl]amino]-
• CAS No: 824950-35-8
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 690098
• PubChem ID: 71418387
• Update Time: 2025-04-19

3-Penten-2-one, 4-[[2-(ethylamino)ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 4-[[2-(ethylamino)ethyl]amino]-
• 4-[2-(ethylamino)ethylamino]pent-3-en-2-one
• 7-(ethylamino)-4-methyl-5-azahept-3-en-2-one
• 4-{[2-(ETHYLAMINO)ETHYL]AMINO}PENT-3-EN-2-ONE
• 824950-35-8
• DTXSID50837702

• Inchi： 1S/C9H18N2O/c1-4-10-5-6-11-8(2)7-9(3)12/h7,10-11H,4-6H2,1-3H3
• InChI Key： CQMAPBGFDVSGAK-UHFFFAOYSA-N
• SMILES： O=C(C)C=C(C)NCCNCC

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 41.1Ų